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Compound Name: N-cyclohexyl-N'-propylurea
CAS No.: 2032-68-0
Cat. No.: B11956783
Get Quote
. J

The urea functional group is a cornerstone in medicinal chemistry, agrochemistry, and materials
science.[1][2] Its unique ability to act as both a hydrogen bond donor and acceptor allows
molecules containing this motif to form stable, specific interactions with biological targets like
enzymes and receptors.[3] N-cyclohexyl-N'-propylurea (CAS 2032-68-0) is a disubstituted
urea featuring both an aliphatic ring and a linear alkyl chain. This structure provides a valuable
scaffold for researchers, combining the rigid conformational influence of the cyclohexyl group
with the flexibility of the propyl chain. While specific applications for this exact molecule are not
extensively documented in public literature, its structural elements are present in numerous
bioactive compounds, including enzyme inhibitors.[3] This guide serves as a comprehensive
technical resource for researchers, providing detailed methodologies for its synthesis,
purification, characterization, and safe handling, grounded in established chemical principles.

Physicochemical and Structural Properties

A foundational understanding of a compound's properties is critical for experimental design,
from selecting appropriate solvent systems to interpreting analytical data. N-cyclohexyl-N'-
propylurea is a small molecule with a moderate lipophilicity, as indicated by its predicted
XLogP3 value.[4]
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Property Value Source
CAS Number 2032-68-0 [3]
Molecular Formula C10H20N20 [4]
Molecular Weight 184.28 g/mol [4]
Monoisotopic Mass 184.157563266 Da [4115]
IUPAC Name 1-cyclohexyl-3-propylurea [3]
XLogP3 2.1 [4][5]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C)c;untg p ! )
Topological Polar Surface Area  41.1 A2 [4]
Melting Point 106-107 °C [4]

Synthesis and Purification Workflow

The most direct and common method for synthesizing unsymmetrical ureas is the reaction of
an amine with an isocyanate.[3] This approach offers high yields and a straightforward reaction
profile. Alternative "greener” methods, such as the reaction of amines with potassium
isocyanate in water, have also been developed and may be suitable for large-scale synthesis.
[6][7] Additionally, the Hofmann rearrangement of primary amides using reagents like
phenyliodine diacetate (PIDA) can generate isocyanate intermediates in situ for subsequent
reaction.[1][2][8]

For the purposes of this guide, we will detail the primary isocyanate-based synthetic route.
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Synthesis Stage

Cyclohexylamine +
Propyl Isocyanate

Anhydrous THF

Perform reaction

Stir at 0°C to RT
under N2 atmosphere

Quench & Extract

Workup & Purification

Remove Solvent
(Rotary Evaporation)

Crude Product

Silica Gel Column
Chromatography
(Hexane/EtOAc Gradient)
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Sample Preparation

Synthesized Product

Dissolve in CDCls Dissolve in MeOH/H20
(with TMS) (with 0.1% Formic Acid)

Analytical Techniques

1H & 3C NMR Spectroscopy FT-IR Spectroscopy

Structural Confirmation Purity Assessment & Functional Group ID
(Chemical Shifts, Coupling) Mass Verification (m/z) (N-H, C=0 stretches)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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